Cas no 2172468-65-2 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid
• CAS No: 2172468-65-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6307890
• PubChem ID: 165548152
• Update Time: 2025-06-26

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid
• 2172468-65-2
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}pentanoic acid
• EN300-1490987

• Inchi： 1S/C25H28N2O6/c1-2-15(11-23(28)29)26-24(30)21-12-32-14-22(21)27-25(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22H,2,11-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： PIJDYWZQGKMRIP-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NC(CC(=O)O)CC)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid

Comprehensive Overview of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid (CAS No. 2172468-65-2)

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid (CAS No. 2172468-65-2) is a specialized organic compound widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical reagent in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in drug discovery and biomaterial engineering, aligning with the growing demand for precision medicine and targeted therapies.

The compound's CAS No. 2172468-65-2 is often queried in scientific databases, reflecting its importance in high-throughput screening and proteomics. Its Fmoc-protected amino acid derivative is particularly valuable for peptide elongation, a process central to developing therapeutic peptides and diagnostic probes. Recent advancements in AI-driven drug design have further amplified interest in such building blocks, as they enable the rapid assembly of custom peptide sequences for machine learning-assisted molecular modeling.

From a synthetic chemistry perspective, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid offers exceptional stereochemical control, a feature highly sought after in asymmetric synthesis. Its oxolane (tetrahydrofuran) ring contributes to conformational rigidity, enhancing binding affinity in peptide-receptor interactions. This property is crucial for designing peptide-based vaccines and enzyme inhibitors, topics trending in biopharmaceutical research.

Environmental and green chemistry considerations are also driving innovations in the use of this compound. Scientists are exploring solvent-free synthesis methods to minimize waste, aligning with sustainable chemistry goals. The Fmoc group in CAS No. 2172468-65-2 is selectively removable under mild conditions, reducing energy consumption—a key focus in green peptide synthesis.

In diagnostic applications, derivatives of this compound are employed as fluorescent probes for bioimaging, leveraging the Fmoc group's intrinsic photophysical properties. This aligns with the surge in theranostic (therapy + diagnostics) platforms, a hot topic in personalized healthcare. Searches for "Fmoc-amino acid derivatives" and "peptide coupling reagents" often lead to this compound, underscoring its versatility.

Regulatory compliance is another critical aspect. While 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). This resonates with frequent queries about "safe handling of peptide synthesis reagents" in research forums.

Future directions include its integration into combinatorial chemistry libraries for high-content screening, a trend fueled by automated synthesis platforms. As AI-assisted molecular discovery gains traction, the demand for structurally diverse Fmoc-building blocks like CAS No. 2172468-65-2 will likely grow, cementing its role in next-generation drug development.